5-(4-chlorophenoxy)-2-(4-fluorophenyl)-1H-isoindole-1,3(2H)-dione
Overview
Description
5-(4-chlorophenoxy)-2-(4-fluorophenyl)-1H-isoindole-1,3(2H)-dione, also known as SU5402, is a small molecule inhibitor used in scientific research to study various cellular processes. It is a potent inhibitor of fibroblast growth factor receptor (FGFR) tyrosine kinase activity and has been shown to have anticancer, anti-inflammatory, and neuroprotective effects.
Scientific Research Applications
5-(4-chlorophenoxy)-2-(4-fluorophenyl)-1H-isoindole-1,3(2H)-dione has been extensively used in scientific research to study various cellular processes. It is a potent inhibitor of FGFR tyrosine kinase activity, which is involved in cell growth and differentiation. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential anticancer agent. It has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, this compound has been shown to have neuroprotective effects by promoting the survival of neurons in the brain.
Mechanism of Action
The mechanism of action of 5-(4-chlorophenoxy)-2-(4-fluorophenyl)-1H-isoindole-1,3(2H)-dione involves the inhibition of FGFR tyrosine kinase activity. FGFRs are transmembrane receptors that bind to fibroblast growth factors (FGFs) and activate downstream signaling pathways involved in cell growth and differentiation. This compound binds to the ATP-binding site of FGFRs and prevents the phosphorylation of downstream signaling molecules, leading to the inhibition of cell growth and differentiation.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It inhibits the proliferation and migration of cancer cells by blocking the FGFR signaling pathway. This compound also has anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, it has been shown to have neuroprotective effects by promoting the survival of neurons in the brain.
Advantages and Limitations for Lab Experiments
One of the advantages of using 5-(4-chlorophenoxy)-2-(4-fluorophenyl)-1H-isoindole-1,3(2H)-dione in lab experiments is its potency as an inhibitor of FGFR tyrosine kinase activity. It has been shown to be effective at inhibiting the growth of cancer cells in vitro and in vivo, making it a potential anticancer agent. However, one limitation of using this compound is its specificity for FGFRs. It may also inhibit other tyrosine kinases, which could lead to off-target effects.
Future Directions
There are several future directions for research involving 5-(4-chlorophenoxy)-2-(4-fluorophenyl)-1H-isoindole-1,3(2H)-dione. One area of research could be the development of more potent and specific FGFR inhibitors. Another area of research could be the investigation of the effects of this compound on other cellular processes, such as angiogenesis and wound healing. Additionally, this compound could be used in combination with other anticancer agents to enhance their efficacy.
properties
IUPAC Name |
5-(4-chlorophenoxy)-2-(4-fluorophenyl)isoindole-1,3-dione | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H11ClFNO3/c21-12-1-7-15(8-2-12)26-16-9-10-17-18(11-16)20(25)23(19(17)24)14-5-3-13(22)4-6-14/h1-11H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STVGIFWRENISBA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N2C(=O)C3=C(C2=O)C=C(C=C3)OC4=CC=C(C=C4)Cl)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H11ClFNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.